Cas no 27826-43-3 (Benzene,1-(butylthio)-4-nitro-)
27826-43-3 structure
Product Name:Benzene,1-(butylthio)-4-nitro-
CAS No:27826-43-3
MF:C10H13NO2S
MW:211.28072142601
CID:251430
PubChem ID:12617397
Update Time:2025-04-19
Benzene,1-(butylthio)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(butylthio)-4-nitro-
- p-nitrophenyl n-butyl thioether
- 1-butylsulfanyl-4-nitrobenzene
- 1-butylthio-4-nitrobenzene
- 4-nitrophenyl butyl sulfide
- but-1-yl(4-nitrophenyl)sulfane
- butyl(4-nitrophenyl)sulfane
- n-butyl 4-nitrophenyl sulfide
- 27826-43-3
- 1-(BUTYLSULFANYL)-4-NITROBENZENE
- SCHEMBL8973697
-
- Inchi: 1S/C10H13NO2S/c1-2-3-8-14-10-6-4-9(5-7-10)11(12)13/h4-7H,2-3,8H2,1H3
- InChI Key: WHYOJLDOGJLLID-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])CCCC
Computed Properties
- Exact Mass: 211.06700
- Monoisotopic Mass: 211.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 71.12000
- LogP: 4.01020
Benzene,1-(butylthio)-4-nitro- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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